Cas no 3694-57-3 (1-(Isothiocyanatomethyl)-4-methoxybenzene)

1-(Isothiocyanatomethyl)-4-methoxybenzene is a versatile organic compound characterized by its isothiocyanato and methoxy functional groups. This compound exhibits strong nucleophilic and electrophilic reactivity, making it a valuable intermediate in various synthetic applications. Its unique structure and properties contribute to its effectiveness in organic synthesis, particularly in the formation of heterocycles and carbon-carbon bonds.
1-(Isothiocyanatomethyl)-4-methoxybenzene structure
3694-57-3 structure
Product Name:1-(Isothiocyanatomethyl)-4-methoxybenzene
CAS No:3694-57-3
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD00041117
CID:84839
PubChem ID:123197
Update Time:2025-07-31

1-(Isothiocyanatomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxybenzyl isothiocyanate
    • Di-N-Butylmagnesium
    • 1-(isothiocyanatomethyl)-4-methoxybenzene
    • 4-Methoxybenzyl Isot
    • p-Methoxybenzyl Isothiocyanate
    • FT-0605831
    • F2196-0044
    • J-640220
    • Z104482850
    • SCHEMBL354853
    • 1-(Isothiocyanatomethyl)-4-methoxybenzene #
    • AMY21067
    • PD139349
    • 4-methoxybenzylisothiocyanate
    • J-800221
    • Phenethylidene-Malononitrile
    • A823473
    • CHEMBL81201
    • MFCD00041117
    • 1-(isothiocyanatomethyl)-4-methoxy-benzene
    • FS-4714
    • UNII-2PA7V3TJK2
    • AC1241
    • 4-methoxybenzyl isothiocyanate, AldrichCPR
    • BDBM50073650
    • NCGC00184582-01
    • 1-(Isothiocyanatomethyl)-4-methoxybenzene, 9CI
    • AKOS000212551
    • W-200329
    • DTXSID80190438
    • 1-Isothiocyanatomethyl-4-methoxy-benzene
    • 1-ISOTHIOCYANATOMETHYL-4-METHOXYBENZENE
    • (4-methoxyphenyl)methyl-(thioxomethylene)ammonium;4-Methoxybenzyl Isothiocyanate
    • SY101170
    • 3694-57-3
    • EN300-12134
    • 2PA7V3TJK2
    • Benzene, 1-(isothiocyanatomethyl)-4-methoxy-
    • BBL027966
    • STK801398
    • CHEBI:230766
    • 1-(Isothiocyanatomethyl)-4-methoxy-benzene; Isothiocyanic Acid p-Methoxybenzyl Ester; alpha-Isothiocyanato-p-methoxytoluene
    • DTXCID90112929
    • 4-Methoxybenzyl isothiocyanic acid
    • 1-(Isothiocyanatomethyl)-4-methoxybenzene
    • MDL： MFCD00041117
    • Inchi： 1S/C9H9NOS/c1-11-9-4-2-8(3-5-9)6-10-7-12/h2-5H,6H2,1H3
    • InChI Key： IMFQYAJJXFXVMM-UHFFFAOYSA-N
    • SMILES： S=C=NCC1C=CC(=CC=1)OC
    • BRN： 2089549

Computed Properties

  • Exact Mass: 179.04000
  • Monoisotopic Mass: 179.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 3.3
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Density: 1.150(lit.)
  • Boiling Point: 132-133℃/0.7mm(lit.)
  • Flash Point: 132-133°C/0.7mm
  • Refractive Index: 1.591-1.598
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 53.68000
  • LogP: 2.29800
  • Sensitiveness: Moisture Sensitive

1-(Isothiocyanatomethyl)-4-methoxybenzene Security Information

  • Hazardous Material transportation number：2810
  • Hazard Category Code： 36/37/38-20/21/22-43-36
  • Safety Instruction： S36/37/39; S26
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R36/37/38; R20/21/22
  • Packing Group：III
  • Hazard Level：6.1

1-(Isothiocyanatomethyl)-4-methoxybenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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1-(Isothiocyanatomethyl)-4-methoxybenzene Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:3694-57-3)1-(Isothiocyanatomethyl)-4-methoxybenzene
Order Number:A823473
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):203.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3694-57-3)1-(Isothiocyanatomethyl)-4-methoxybenzene
A823473
Purity:99%
Quantity:100g
Price ($):203.0
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